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Compound of Interest

Compound Name: 2,5-Difluoro-4-methylaniline

Cat. No.: B1532084

An In-depth Technical Guide to the Material Safety of 2,5-Difluoro-4-methylaniline

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical synthesis, researchers frequently encounter
novel or sparsely documented compounds. 2,5-Difluoro-4-methylaniline (CAS No. 878285-
14-4) is one such molecule. While it holds potential as a valuable building block, a
comprehensive, publicly available Material Safety Data Sheet (MSDS) is not readily accessible.
This guide is therefore constructed to fill this critical knowledge gap.

As your senior application scientist, my objective is not to present a simple checklist but to
impart a methodology for risk assessment. We will proceed with the scientific principle of
"Argument by Analogy," leveraging robust safety data from structurally similar fluorinated
anilines. This approach allows us to build a proactive and precautionary safety framework. We
will deconstruct the molecule's functional components, anticipate its reactivity and toxicity, and
establish rigorous, self-validating protocols for its handling. This document serves as both a
specific guide for 2,5-Difluoro-4-methylaniline and a template for assessing other novel
chemical entities.

Chemical Identity and Physicochemical Profile

Understanding a compound's physical properties is the first step in predicting its behavior in the
laboratory environment. Data for the target compound is limited; therefore, properties are
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estimated based on close structural analogs like 2-Fluoro-4-methylaniline and 2,5-

Difluoroaniline.

Value (Estimated or from

Rationale & Scientific

Property L
Analogs) Implication
Unique identifier for the
CAS Number 878285-14-4 N )
specific chemical substance.
Confirmed structural
Molecular Formula C7H7F2N

composition.

Essential for stoichiometric

Molecular Weight 143.13 g/mol [1] calculations and assessing
molar toxicity.

) The visual state at room

Light yellow to orange clear ) ]

Appearance liquid[2] temperature informs handling

iqui

a procedures.
Indicates volatility. A relatively
low boiling point under vacuum
- ) ~70-71 °C at 7 mmHg (Analog)  suggests a significant vapor

Boiling Point )

[2][3] pressure at ambient
temperature, necessitating
vapor control.

Being denser than water, it will
sink in aqueous media, which
_ ~1.11 g/mL at 25 °C (Analog) ) )

Density Be is relevant for spill cleanup.
Vapors will likely be heavier
than air.

Classified as a combustible
] liquid.[4] This dictates that it

Flash Point ~79 °C (174 °F) (Analog)[3]
must be kept away from
ignition sources.
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Hazard Identification and Proactive Risk
Assessment

The primary hazards of 2,5-Difluoro-4-methylaniline can be inferred from its aniline backbone
and fluorine substituents. Anilines are a well-documented class of toxic compounds, and
halogenation can modify this profile. Based on data from analogous compounds, a high degree
of caution is warranted.[4][5][6]

Assumed GHS Classification:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4. Toxic or harmful if swallowed, in
contact with skin, or if inhaled.[5][6]

o Skin Corrosion/Irritation: Category 2. Causes skin irritation.[4]
o Serious Eye Damage/Irritation: Category 2A. Causes serious eye irritation.[4]
o Skin Sensitization: Category 1. May cause an allergic skin reaction.[6]
» Specific Target Organ Toxicity (STOT):
o Single Exposure (SE): Category 3 (Respiratory irritation).[3][4]

o Repeated Exposure (RE): Category 2 (Potential damage to organs like the liver, spleen,
and bone marrow through prolonged exposure).

o Aquatic Hazard: Acute Category 1, Chronic Category 1 or 2. Very toxic to aquatic life with
long-lasting effects.

The following DOT script visualizes the logic for this hazard assessment, moving from
structural features to predicted risks.
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Structural Features of 2,5-Difluoro-4-methylaniline Inferred Chemical Properties & Hazards
High Acute Toxicity
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Caption: Hazard assessment flow from molecular structure to predicted risks.

Safe Handling and Engineering Controls: A Multi-
Layered Defense

The causality for our handling protocols stems directly from the hazards identified above. The
goal is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All manipulations of 2,5-Difluoro-4-methylaniline must be performed
inside a certified chemical fume hood.
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o Causality: The compound's presumed volatility and high inhalation toxicity necessitate this
primary engineering control to capture vapors at the source, protecting the user's
breathing zone.

» Safety Showers and Eyewash Stations: These must be located in immediate proximity to the
workspace.[4][7]

o Causality: In case of accidental splashes, which can cause severe irritation and rapid
dermal absorption, immediate and copious flushing is the most critical first aid measure.

Standard Operating Procedure (SOP) for Handling:

e Pre-Use Inspection: Before handling, inspect the container for any damage or leaks. Ensure
all necessary PPE is donned correctly and the fume hood is functioning properly.

 Aliquotting the Compound: Use spark-proof tools and equipment.[8] Ground equipment to
prevent the buildup of electrostatic charge, as the compound is combustible.[5]

e Preventing Contact: Handle the liquid with extreme care to avoid splashes or aerosol
generation. Use a closed system or appropriate exhaust ventilation whenever possible.[4][7]

o Post-Use Procedure: Tightly seal the container immediately after use. Decontaminate any
surfaces that may have come into contact with the chemical.

o Hygiene: Wash hands and any exposed skin thoroughly after handling, even if gloves were
worn.[4] Do not eat, drink, or smoke in the laboratory area.

Storage Protocols:

e Location: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] The
storage area should be locked or otherwise accessible only to authorized personnel.

o Incompatibilities: Segregate from strong oxidizing agents, acids, acid anhydrides, and acid
chlorides.[4]

o Causality: Anilines can react violently with strong oxidizers. Storing them separately
prevents the creation of a hazardous condition in the event of a spill or container failure.
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Personal Protective Equipment (PPE): A Self-

Validating System

The selection of PPE is not arbitrary; it is a system where each component directly mitigates a

specific risk identified in Section 2.

PPE Component Specification

Validation (Why This is
Required)

ANSI Z87.1-compliant safety
glasses with side shields, or
Eye/Face Protection chemical splash goggles. A
face shield is required for
larger quantities (>50 mL).[5]

Validates Against: Serious eye
irritation (H319). Protects

against accidental splashes.

Gloves: Chemically resistant
gloves (e.g., Butyl rubber,
Viton®). Nitrile gloves may
offer limited splash protection
S but should be changed
immediately upon contact.
Always inspect gloves before
use.[5] Clothing: A flame-
retardant lab coat and closed-

toe shoes are mandatory.

Validates Against: Toxic dermal
absorption (H311) and skin
irritation (H315). Prevents

direct contact with the skin.

A NIOSH-approved air-
purifying respirator with
) ) organic vapor cartridges is
Respiratory Protection o _ _
required if working outside of a
fume hood or if vapor/aerosol

generation is likely.[9]

Validates Against: Toxic
inhalation (H331) and
respiratory irritation (H335).
Protects the respiratory system

from harmful vapors.

Emergency Procedures: A Rapid Response

Framework

In the event of an exposure or spill, a structured and rapid response is critical.
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Exposure Protocols:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Call a POISON CENTER or doctor immediately.[4]

Skin Contact: Take off all contaminated clothing immediately. Rinse the skin with plenty of
soap and water for at least 15 minutes. Call a POISON CENTER or doctor immediately if
you feel unwell.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON
CENTER or doctor.[4]

Ingestion: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Rinse mouth.
Do NOT induce vomiting.[10]

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated (if safe to do so).
Contain: Prevent the spill from entering drains or waterways. Cover drains if necessary.

Absorb: Use a non-combustible, inert absorbent material (e.g., sand, vermiculite) to contain
the spill.

Collect: Carefully collect the absorbed material into a sealable, labeled container for
hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

The following flowchart outlines the decision-making process for an emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Difluoro-4-methylaniline material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532084#2-5-difluoro-4-methylaniline-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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